Cas no 125500-84-7 (Hexanoic acid, 2-(ethoxymethylene)-3-oxo-,ethyl ester)

• Product Name: Hexanoic acid, 2-(ethoxymethylene)-3-oxo-,ethyl ester
• CAS No: 125500-84-7
• MF: C₁₁H₁₈O₄
• MW: 214.258224010468
• CID: 134218
• PubChem ID: 3359484
• Update Time: 2025-04-19

Hexanoic acid, 2-(ethoxymethylene)-3-oxo-,ethyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 2-(ethoxymethylene)-3-oxo-,ethyl ester
• ethyl 2-(ethoxymethylidene)-3-oxohexanoate
• ethyl 2-butyryl-3-ethoxyacrylate
• Ethyl 2-butyryl-3-ethoxyacrylate, tech
• ethyl 2-(ethoxymethylene)-3-oxohexanoate
• 125500-84-7
• ethyl 2-butyryl-3-ethoxyprop-2-enoate
• DTXSID10391774
• LECIVGGFOMFFFQ-UHFFFAOYSA-N

• Inchi： 1S/C11H18O4/c1-4-7-10(12)9(8-14-5-2)11(13)15-6-3/h8H,4-7H2,1-3H3
• InChI Key： LECIVGGFOMFFFQ-UHFFFAOYSA-N
• SMILES： O(CC)C(C(=COCC)C(CCC)=O)=O

Computed Properties

• Exact Mass: 214.12100
• Monoisotopic Mass: 214.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.017
• Boiling Point: 140 °C
• Flash Point: 129.4°C
• Refractive Index: 1.449
• PSA: 52.60000
• LogP: 1.83910